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Compound of Interest

Compound Name: 2-Chloroadamantane

CAS No.: 7346-41-0

Cat. No.: B1585024 Get Quote

Subject: 2-Chloroadamantane (CAS: 7346-41-0) Ticket ID: CHEM-WASTE-7346 Status: Open

for Review Assigned Specialist: Senior Application Scientist[1]

Executive Summary & Chemical Profile[1][2]
2-Chloroadamantane is a halogenated derivative of adamantane.[1][2] Its rigid, cage-like

structure imparts high lipophilicity and thermal stability, making it persistent in the environment

and challenging to clean from glassware if allowed to crystallize.[1] Unlike simple alkyl halides,

its bulkiness retards nucleophilic attacks, meaning it does not degrade rapidly in standard

aqueous waste streams.[1]

Critical Chemical Properties for Disposal:
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Property Value Implication for Handling

Physical State White Crystalline Solid
Dust generation risk; requires

particulate controls.[1]

Solubility
Insoluble in Water; Soluble in

DCM, Chloroform

MUST use organic solvents for

cleaning; aqueous rinsing is

ineffective.[1]

Reactivity Slow Hydrolysis

Can release Hydrogen

Chloride (HCl) gas over time if

stored wet.[1]

Flash Point 86.5°C
Combustible; keep away from

high heat/sparks.[1]

Hazard Class
Irritant (Skin/Eye),

Halogenated

Requires segregation from

non-halogenated solvents.[1]

[3][4]

Routine Disposal Protocols (The "Happy Path")
User Question:I have synthesized 2-Chloroadamantane and have solid residues and mother

liquor. Which waste stream do I use?

The Core Protocol
2-Chloroadamantane is a Halogenated Organic compound.[1][2][5] It must never be disposed

of in general trash, down the drain, or in non-halogenated solvent streams (e.g., pure

acetone/ethanol waste).[1]

Solid Waste: Collect pure solid 2-Chloroadamantane in a dedicated container labeled

"Hazardous Waste: Solid Halogenated Organics."

Liquid Waste (Mother Liquor): If dissolved in solvents (e.g., Dichloromethane, Chloroform),

dispose of in the Halogenated Solvent Waste carboy.[1]

Segregation Logic: Do not mix with strong oxidizers (e.g., nitric acid, perchlorates) as this

can lead to exothermic reactions.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b1585024?utm_src=pdf-body
https://www.benchchem.com/product/b1585024?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://cymitquimica.com/cas/7346-41-0/
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://www.benchchem.com/product/b1585024?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visual Workflow: Waste Stream Decision Tree

Waste Material: 2-Chloroadamantane

Physical State?

Solid / Powder In Solution

Bin: Solid Halogenated Waste
(Double Bagged)

Is it contaminated with
Strong Oxidizers?

No

Standard

Yes

Hazard

Bin: Halogenated Solvent Waste
(e.g., with DCM)

DO NOT MIX
Contact EHS for Reactive Waste Pickup

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2-Chloroadamantane waste streams to ensure

regulatory compliance.

Troubleshooting & FAQs
Issue #1: The "Crusty Flask" (Cleaning Residues)
User Report:I cannot get the white residue off my round-bottom flask. Water and soap are

doing nothing.
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Root Cause: The adamantane cage structure is highly hydrophobic (lipophilic).[1] Aqueous

detergents cannot easily solvate the crystal lattice.[1] Furthermore, 2-Chloroadamantane
sublimes slightly, potentially redepositing on the upper neck of glassware.[1]

Corrective Action:

Do NOT use Chromic acid or Piranha solution immediately (risk of forming volatile toxic

byproducts).[1]

Solvent Rinse: Rinse the flask with a small volume of Dichloromethane (DCM) or

Chloroform.[1] The residue should dissolve instantly.[1]

Disposal: Pour this rinse into the Halogenated Waste container.

Final Wash: Once the bulk solid is removed via organic solvent, wash with acetone, followed

by soap and water.[1]

Issue #2: Waste Container Pressurization
User Report:My halogenated waste carboy containing 2-Chloroadamantane is bulging slightly.

Root Cause: While 2-Chloroadamantane is relatively stable, it can undergo slow hydrolysis in

the presence of water, releasing Hydrogen Chloride (HCl) gas [1].[1] If the waste container

contains a mixture of aqueous layers and halogenated solvents, this reaction can pressurize

the vessel over time.

Corrective Action:

Vent: Immediately (and carefully) vent the cap in a fume hood.[1]

pH Check: Check the pH of the waste.[1] If highly acidic, the hydrolysis is active.[1]

Neutralization: Consult your EHS officer.[1][5] Usually, adding a small amount of solid sodium

bicarbonate to neutralize the acid (in a controlled manner) is required before sealing for long-

term storage.

Issue #3: Accidental Spills
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User Report:I spilled about 5g of the powder on the benchtop.

Root Cause: 2-Chloroadamantane is a solid, but it is an irritant and potential environmental

pollutant.[1] Sweeping it vigorously can generate dust, leading to inhalation hazards.[1]

Corrective Action: Follow the "Wet Wipe" method to prevent sublimation and dust generation.[1]

Visual Workflow: Spill Response

1. Assess Spill
(Solid Powder)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Prevent Dust
Cover with solvent-dampened paper towel

4. Wipe Up
Use DCM-soaked wipes

5. Disposal
Place wipes in Solid Halogenated Bin

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol minimizing inhalation risks.

Regulatory & Safety Compliance (E-E-A-T)
Why Segregation Matters
Disposal facilities incinerate waste.[1] Halogenated compounds (containing Chlorine) generate

acidic gases (HCl) during combustion, requiring scrubbers.[1] Non-halogenated solvents are

often used as fuel blends.[1][3] Mixing 2-Chloroadamantane (Halogenated) into a Non-

Halogenated stream (e.g., Acetone) contaminates the entire drum, forcing the disposal facility

to treat the whole volume as halogenated, significantly increasing cost and environmental

impact [2].[1]

Storage Incompatibilities
Strong Oxidizers: Avoid contact with nitric acid or permanganates.[1] The adamantane

skeleton is electron-rich enough to react violently under oxidative conditions.[1]

Moisture: Store in a desiccator if possible. As noted in the troubleshooting section, moisture

ingress leads to hydrolysis and HCl evolution [3].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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